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Compound of Interest

Compound Name: Diethyl(3-pyridyl)borane

Cat. No.: B1298667 Get Quote

Technical Support Center: Diethyl(3-pyridyl)borane
This guide provides researchers, scientists, and drug development professionals with essential

information regarding the stability, handling, and potential decomposition of Diethyl(3-
pyridyl)borane.

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for Diethyl(3-pyridyl)borane?

A1: To ensure stability, Diethyl(3-pyridyl)borane should be stored in a tightly closed container

in a cool, dry, and well-ventilated place.[1][2][3] It is crucial to keep it away from moisture and

incompatible materials such as strong oxidizing agents and strong acids.[2][3][4] While some

suppliers recommend storage at ambient temperature, others suggest -20°C.[5][6] Always refer

to the specific storage instructions provided by the supplier from whom the compound was

purchased.

Q2: How stable is Diethyl(3-pyridyl)borane under normal laboratory conditions?

A2: Diethyl(3-pyridyl)borane is considered stable under normal and recommended storage

conditions.[1][2][5] However, it is sensitive to certain environmental factors. Exposure to heat,

sparks, open flames, high temperatures, and incompatible chemicals should be avoided.[2][5]

Q3: Is Diethyl(3-pyridyl)borane sensitive to air or water?
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A3: While many organoboranes react with water, Diethyl(3-pyridyl)borane is described as

being slightly soluble in water.[3][4][7] However, like many borane derivatives, it is best handled

under anhydrous conditions to prevent potential decomposition or reaction.[8] The compound

should be kept in a tightly sealed container to minimize exposure to atmospheric moisture.[1]

Q4: What are the primary decomposition pathways and hazardous products?

A4: The main decomposition pathway of concern is thermal decomposition.[2][5] When

exposed to high heat or fire, Diethyl(3-pyridyl)borane can decompose and release toxic

vapors.[5] The hazardous decomposition products include carbon oxides (carbon monoxide

and carbon dioxide), nitrogen oxides (NOx), and oxides of boron.[2][5]

Q5: What materials are incompatible with Diethyl(3-pyridyl)borane?

A5: The primary materials to avoid are strong oxidizing agents and strong acids.[2] Contact

with these substances can lead to vigorous reactions and decomposition. Always ensure that

reaction vessels and storage areas are free from these incompatible materials.
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Issue Potential Cause(s) Recommended Action(s)

Compound appears

discolored, clumped, or has

changed texture.

Exposure to air/moisture;

Gradual decomposition due to

improper storage.

Do not use the compound if its

physical appearance has

significantly changed. It may

indicate impurity or

degradation. Consider

acquiring a new batch.

Dispose of the compromised

material according to local

regulations.[1]

The compound was briefly

exposed to humid air.

Accidental opening of the

container in a non-inert

atmosphere.

If the exposure was minimal,

the compound might still be

viable for less sensitive

applications. For critical

experiments, it is

recommended to use a fresh,

unexposed sample. To

mitigate, handle the material

under an inert atmosphere

(e.g., nitrogen or argon)

whenever possible.

A spill has occurred. Accidental mishandling. Evacuate personnel from the

immediate area and ensure

adequate ventilation.[1] Shut

off all sources of ignition.[5]

Wear appropriate personal

protective equipment (PPE),

including gloves, safety

glasses, and protective

clothing.[1][5] For small spills,

sweep up the solid material,

avoiding dust formation, and

place it in a suitable, closed

container for disposal.[1][2]

The spill area can then be

cleaned.[5] For large spills,
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contact emergency

responders.[5]

Suspected decomposition

during a reaction at elevated

temperatures.

Exceeding the thermal stability

limit of the compound.

Immediately cool the reaction

vessel. If toxic fumes are

suspected (oxides of nitrogen,

carbon, or boron), use the

apparatus in a well-ventilated

fume hood.[2][5] Re-evaluate

the reaction parameters and

consider running the

experiment at a lower

temperature if possible.

Quantitative Data
Table 1: Physical and Chemical Properties of Diethyl(3-pyridyl)borane

Property Value Source(s)

CAS Number 89878-14-8 [1][9]

Molecular Formula C₉H₁₄BN [9][10]

Molecular Weight 147.03 g/mol [9][11]

Appearance
White to yellow crystalline

powder or solid
[1][10]

Melting Point 164 - 175 °C [4][7][10]

Boiling Point 205.9 °C at 760 mmHg [4]

Solubility Slightly soluble in water [3][4][7]

Visualizations
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Decomposition Pathway of Diethyl(3-pyridyl)borane

Diethyl(3-pyridyl)borane
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Thermal Energy
(Heat, Flame)
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Caption: Thermal decomposition pathway.
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General Experimental Workflow
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Factors Affecting Stability

Adverse Conditions
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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